molecular formula C10H10N2O2 B8741556 Methyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate

Methyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate

Cat. No.: B8741556
M. Wt: 190.20 g/mol
InChI Key: WQABLDQIRSQYOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2O2

Molecular Weight

190.20 g/mol

IUPAC Name

methyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate

InChI

InChI=1S/C10H10N2O2/c1-7-6-12-5-3-4-8(9(12)11-7)10(13)14-2/h3-6H,1-2H3

InChI Key

WQABLDQIRSQYOK-UHFFFAOYSA-N

Canonical SMILES

CC1=CN2C=CC=C(C2=N1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Bromoacetone (6.5 g, 42.7 m moles) and methyl 2-aminonicotinate (4.8 g, 31.5 m moles) were added to ethanol (50 ml), and the mixture was refluxed under heating for 17 hours. The reaction mixture was cooled to room temperature, and the solvent was distilled off under reduced pressure. Saturated aqueous solution of sodium bicarbonate (50 ml) was added to the residue, and the mixture was extracted with chloroform (100 ml×3). The extract was washed with water, dried over MgSO4 and concentrated under reduced pressure. The concentrate was purified by column chromatography on silica gel (eluent:chloroform and then chloroform/methanol=9/1) to give the object compound (4.0 g, yield 85%) as an oily substance.
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
4.8 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
85%

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